Cas no 1807387-51-4 (Ethyl 2-(2-carboxyvinyl)-4-(3-chloropropanoyl)benzoate)

• Product Name: Ethyl 2-(2-carboxyvinyl)-4-(3-chloropropanoyl)benzoate
• CAS No: 1807387-51-4
• MF: C₁₅H₁₅ClO₅
• MW: 310.729604005814
• CID: 4958207
• Update Time: 2025-05-25

Ethyl 2-(2-carboxyvinyl)-4-(3-chloropropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-carboxyvinyl)-4-(3-chloropropanoyl)benzoate

• Inchi： 1S/C15H15ClO5/c1-2-21-15(20)12-5-3-11(13(17)7-8-16)9-10(12)4-6-14(18)19/h3-6,9H,2,7-8H2,1H3,(H,18,19)/b6-4+
• InChI Key： KIODBLIEBASTMG-GQCTYLIASA-N
• SMILES： ClCCC(C1C=CC(C(=O)OCC)=C(/C=C/C(=O)O)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 418
• XLogP3: 2.3
• Topological Polar Surface Area: 80.7

Additional information on Ethyl 2-(2-carboxyvinyl)-4-(3-chloropropanoyl)benzoate

Ethyl 2-(2-carboxyvinyl)-4-(3-chloropropanoyl)benzoate: A Comprehensive Overview

Ethyl 2-(2-carboxyvinyl)-4-(3-chloropropanoyl)benzoate, identified by the CAS number 1807387-51-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development, agrochemicals, and advanced materials. The benzoate core of the molecule serves as a versatile platform for further functionalization, while the carboxyvinyl and chloropropanoyl substituents introduce additional chemical complexity and reactivity.

Recent studies have highlighted the importance of Ethyl 2-(2-carboxyvinyl)-4-(3-chloropropanoyl)benzoate in the synthesis of bioactive compounds. Researchers have explored its role as an intermediate in the construction of complex molecular architectures, particularly in the development of novel antibiotics and anticancer agents. The compound's ability to undergo various transformations, such as cyclization and cross-coupling reactions, makes it a valuable building block in modern organic synthesis.

The structural diversity of Ethyl 2-(2-carboxyvinyl)-4-(3-chloropropanoyl)benzoate is further enhanced by its ability to participate in enantioselective reactions. This property has been leveraged in the asymmetric synthesis of chiral molecules, which are critical in pharmaceuticals and agrochemicals. Recent advancements in catalytic methods have enabled the efficient synthesis of this compound, making it more accessible for large-scale applications.

In addition to its synthetic utility, Ethyl 2-(2-carboxyvinyl)-4-(3-chloropropanoyl)benzoate has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers have investigated its ability to form self-assembled monolayers and its compatibility with various semiconductor materials, opening new avenues for device integration.

The environmental impact of Ethyl 2-(2-carboxyvinyl)-4-(3-chloropropanoyl)benzoate has also been a topic of recent research. Studies have focused on its biodegradability and potential toxicity, ensuring that its use aligns with sustainable chemical practices. These findings underscore the importance of responsible synthesis and application strategies for this compound.

In conclusion, Ethyl 2-(2-carboxyvinyl)-4-(3-chloropropanoyl)benzoate (CAS No. 1807387-51-4) stands out as a multifaceted compound with wide-ranging applications across diverse scientific disciplines. Its structural versatility, combined with cutting-edge synthetic methodologies and environmental considerations, positions it as a key player in advancing modern chemistry and technology.